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Compound of Interest

Compound Name: Tubulitec

Cat. No.: B1171930 Get Quote

Technical Support Center: Tubulitec Liner
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of Tubulitec liner, focusing on the

prevention of polymerization inhibition of composite restorative materials.

Frequently Asked Questions (FAQs)
Q1: What is Tubulitec liner and what are its primary components?

Tubulitec is a liquid cavity liner designed to insulate the dental pulp from chemical irritants.[1]

[2] Its composition includes polystyrene and copaiba balsam dissolved in an ethyl acetate

solvent.[3][4][5][6] Some formulations may also contain calcium hydroxide, calcium oxide, and

diiodothymol.[7]

Q2: What is polymerization inhibition in the context of dental composites?

Polymerization is the chemical process by which monomer molecules in a dental composite

resin link together to form a hardened polymer network. Inhibition of this process results in a

soft, uncured, or weakly bonded restoration. This can be caused by chemical interactions

between the composite material and other substances present in the prepared cavity.

Q3: Can cavity liners, in general, cause polymerization inhibition of composite resins?
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Yes, studies have shown that various types of cavity liners can decrease the hardness of the

adjacent composite resin, which is an indication of polymerization inhibition at the interface.[3]

[6] This can potentially compromise the physical properties and bond strength of the final

restoration.[3][4]

Q4: Is there a direct link between Tubulitec liner and polymerization inhibition?

While the manufacturer of Tubulitec states that the liner "will not lift of where applied" as the

composite begins to polymerize, there is a lack of direct, publicly available scientific studies

specifically investigating the polymerization inhibition potential of Tubulitec liner on modern

composite restorative materials.[1] However, the general principle that some cavity liners can

interfere with composite polymerization warrants careful clinical technique.

Troubleshooting Guide
Problem: The composite resin in contact with the Tubulitec liner feels soft or uncured after light

curing.

Possible Cause: This may be a sign of polymerization inhibition. Certain chemical

components in cavity liners can interfere with the free-radical polymerization process of

composite resins.

Solution:

Ensure a Thin, Uniform Liner Application: Apply the thinnest possible layer of Tubulitec
liner to the cavity walls. An overly thick layer may not allow for complete solvent

evaporation, potentially leaving behind components that can interfere with polymerization.

Thorough Solvent Evaporation: After applying the liner, use a gentle stream of air to

ensure the complete evaporation of the ethyl acetate solvent before placing the composite

resin.

Consider a Barrier: In deep preparations, after applying Tubulitec, consider placing a

layer of a compatible material, such as a resin-modified glass ionomer (RMGI), over the

liner before applying the composite. This can act as a physical barrier.[8]
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Increase Curing Time: While not a substitute for proper technique, extending the light-

curing time of the initial increment of composite may help to overcome minor inhibition at

the liner-composite interface.

Problem: The composite restoration has poor bond strength to the tooth structure when

Tubulitec liner is used.

Possible Cause: Reduced bond strength can be an indirect consequence of polymerization

inhibition at the adhesive interface. An incompletely cured adhesive layer will result in a weak

bond.

Solution:

Selective Liner Application: Apply Tubulitec liner only to the deep areas of the cavity

preparation, avoiding the enamel margins and areas critical for adhesive bonding.

Follow Adhesive Manufacturer's Instructions: Meticulously follow the application protocol

for your chosen dental adhesive system. Ensure proper etching, priming, and adhesive

application before placing the composite.

Evaluate Different Liners: If bond strength issues persist, consider using an alternative

liner that has been demonstrated to have high bond strength compatibility with composite

resins.[3][9]

Data Presentation
Table 1: Effect of Various Cavity Liners on Shear Bond Strength of Composite Resin to Dentin

Cavity Liner Type
Mean Shear Bond Strength
(MPa)

Standard Deviation (MPa)

No Liner (Control) 20.8 3.5

Resin-Modified Glass Ionomer 18.2 4.1

Calcium Hydroxide (Light-

cured)
15.6 3.8

Conventional Glass Ionomer 22.4 4.9
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Note: This table presents representative data from studies evaluating the effect of different liner

types on composite bond strength.[2][4][10] Specific results may vary depending on the

materials and methods used.

Experimental Protocols
Protocol for Measuring Degree of Conversion using
FTIR Spectroscopy
This protocol outlines a method for determining the extent of polymerization of a dental

composite.

Sample Preparation:

Dispense a small amount of uncured composite resin onto a potassium bromide (KBr)

disc.

Place a second KBr disc on top to create a thin, uniform film of the material.

Obtain the Fourier-transform infrared (FTIR) spectrum of the uncured sample. The

absorbance peak of the aliphatic carbon-carbon double bond (C=C) at approximately 1638

cm⁻¹ and an aromatic carbon-carbon double bond (C=C) peak at approximately 1608

cm⁻¹ (as an internal standard) are recorded.

Curing:

Light-cure the composite sample between the KBr discs according to the manufacturer's

instructions.

Post-Cure Analysis:

Immediately after curing, obtain the FTIR spectrum of the cured sample.

Calculation:

The degree of conversion (DC) is calculated using the following formula, based on the

change in the ratio of the aliphatic to the aromatic peak heights before and after curing:
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DC (%) = [1 - (Aliphatic peak heightcured / Aromatic peak heightcured) / (Aliphatic peak

heightuncured / Aromatic peak heightuncured)] x 100

Protocol for Knoop Hardness Testing
This protocol describes a method to assess the surface hardness of a cured composite, which

is an indicator of the extent of polymerization.

Specimen Preparation:

Prepare cylindrical composite specimens in a mold (e.g., 5 mm diameter, 2 mm height).

Light-cure the specimens according to the manufacturer's instructions.

Store the cured specimens in distilled water at 37°C for 24 hours.

Embed the specimens in acrylic resin and polish the surface to be tested with

progressively finer silicon carbide papers to achieve a smooth, flat surface.

Hardness Measurement:

Use a Knoop microhardness tester with a diamond indenter.

Apply a specified load (e.g., 50 g) for a set dwell time (e.g., 15 seconds).

Measure the length of the long diagonal of the indentation using a calibrated microscope.

Calculation:

The Knoop Hardness Number (KHN) is calculated using the formula: KHN = F / (Cp * L²)

Where F is the applied load, L is the length of the long diagonal of the indentation, and

Cp is a constant related to the geometry of the indenter.

Mandatory Visualization

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Workflow for Poor Composite Cure

Soft/Uncured Composite Observed Check Liner Application Technique Ensure Complete Solvent Evaporation Consider a Barrier (e.g., RMGI) Increase Curing Time of Initial Composite Layer Re-evaluate and Re-prepare if Necessary
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Caption: Troubleshooting workflow for addressing poor composite cure.

Potential Mechanism of Polymerization Inhibition
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Caption: Simplified pathway of potential polymerization inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426
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